Spinosyn J

• Synonyms: spinosyn J; spinosyn-J
• Molecular Formula: C40H63NO10
• Molecular Weight: 717.9 g/mol
• SMILES: CCC1CCCC(C(C(=O)C2=CC3C4CC(CC4C=CC3C2CC(=O)O1)OC5C(C(C(C(O5)C)OC)O)OC)C)OC6CCC(C(O6)C)N(C)C
• InChI: InChI=1S/C40H63NO10/c1-9-25-11-10-12-33(51-35-16-15-32(41(5)6)22(3)47-35)21(2)36(43)31-19-29-27(30(31)20-34(42)49-25)14-13-24-17-26(18-28(24)29)50-40-39(46-8)37(44)38(45-7)23(4)48-40/h13-14,19,21-30,32-33,35,37-40,44H,9-12,15-18,20H2,1-8H3/t21-,22-,23+,24-,25+,26-,27-,28-,29-,30+,32+,33+,35+,37-,38+,39-,40+/m1/s1
• InChIKey: IHGXGNJRCONUAC-WNTSOVQUSA-N

Researchers developing spinetoram analogs face supply of high-purity, correctly structured Spinosyn J-generic spinosyn mixtures will not work. The exposed 3′-OH group is the sole site for selective alkylation to synthesize spinetoram-J; spinosyn A is sterically blocked. • Enables 3′-O-ethylation for >200-fold potency boost over parent. • Essential reference for SAR on rhamnose substitution at nAChR allosteric site. • SpnK-disrupted strains ensure representative, high-purity material for pathway engineering.

Spinosyn J: Structural Distinctions from Spinosad

Spinosyn J (CAS: 131929-67-4) is a naturally occurring macrocyclic lactone belonging to the spinosyn family of insecticidal secondary metabolites produced by Saccharopolyspora spinosa [1]. Unlike the commercial product spinosad—which consists primarily of spinosyn A (~85%) and spinosyn D (~15%)—spinosyn J is a minor fermentation component characterized by the absence of a methyl group at the 3′-O position of the rhamnose sugar moiety [2]. This specific structural difference at the 3′-position fundamentally alters its biological activity profile relative to spinosyn A and renders spinosyn J a critical precursor for semi-synthetic modification rather than a standalone commercial insecticide [3].

Semi-synthetic precursor: 3′-OH enables selective alkylation for spinetoram analog development

SAR comparator: reported >200-fold activity difference informs rhamnose substitution studies

Analytical reference: process-related impurity identification in spinetoram quality assessment

• [1] Kirst, H. A. (2010). The spinosyn family of insecticides: realizing the potential of natural products research. The Journal of Antibiotics, 63(3), 101-111. DOI: 10.1038/ja.2010.5 View Source
• [2] DeAmicis, C. V., Dripps, J. E., Hatton, C. J., & Karr, L. L. (1997). Physical and Biological Properties of the Spinosyns: Novel Macrolide Pest-Control Agents from Fermentation. In P. A. Hedin et al. (Eds.), Phytochemicals for Pest Control (ACS Symposium Series, Vol. 658, Chapter 11, pp. 144-154). American Chemical Society. DOI: 10.1021/bk-1997-0658.ch011 View Source
• [3] Sparks, T. C., Crouse, G. D., & Durst, G. (2001). Natural products as insecticides: the biology, biochemistry and quantitative structure-activity relationships of spinosyns and spinosoids. Pest Management Science, 57(10), 896-905. DOI: 10.1002/ps.358 View Source

Why Spinosyn J Cannot Substitute Spinosad or Spinetoram

The spinosyn family exhibits extreme sensitivity to minor structural modifications, with single methyl group variations producing orders-of-magnitude differences in both biological activity and physicochemical properties [1]. Spinosyn J specifically lacks the 3′-O-methyl group present on the rhamnose moiety of spinosyn A—a seemingly minor change that reduces insecticidal potency against key lepidopteran pests by more than 200-fold [2]. This renders spinosyn J unsuitable as a direct replacement for spinosad (spinosyn A/D mixture) in pest control applications. Conversely, this same structural feature makes spinosyn J uniquely valuable as a synthetic intermediate: the exposed hydroxyl group at the 3′-position serves as a site for selective alkylation that is sterically blocked in spinosyn A, enabling the semi-synthesis of spinetoram-J (3′-O-ethyl-5,6-dihydrospinosyn J), which exhibits substantially enhanced potency and photostability relative to the parent fermentation products [3]. Generic substitution based solely on compound class would overlook these critical, quantifiable functional divergences.

Pest-control Reported orders-of-magnitude lower lepidopteran activity precludes direct spinosad replacement.

Synthesis Only spinosyn J provides the 3′-OH handle for spinetoram semi-synthesis; spinosyn A cannot serve this role.

Class assumption Structural similarity within spinosyn family does not imply interchangeable insecticidal activity or derivatization utility.

• [1] DeAmicis, C. V., Dripps, J. E., Hatton, C. J., & Karr, L. L. (1997). Physical and Biological Properties of the Spinosyns: Novel Macrolide Pest-Control Agents from Fermentation. In P. A. Hedin et al. (Eds.), Phytochemicals for Pest Control (ACS Symposium Series, Vol. 658, Chapter 11, pp. 144-154). American Chemical Society. DOI: 10.1021/bk-1997-0658.ch011 View Source
• [2] Sparks, T. C., Crouse, G. D., & Durst, G. (2001). Natural products as insecticides: the biology, biochemistry and quantitative structure-activity relationships of spinosyns and spinosoids. Pest Management Science, 57(10), 896-905. DOI: 10.1002/ps.358 View Source
• [3] Crouse, G. D., Sparks, T. C., Schoonover, J., Gifford, J., Dripps, J., Bruce, T., Larson, L. L., Garlich, J., Hatton, C., Hill, R. L., Worden, T. V., & Martynow, J. G. (2001). Recent advances in the chemistry of spinosyns. Pest Management Science, 57(2), 177-185. DOI: 10.1002/1526-4998(200102)57:2<177::AID-PS281>3.0.CO;2-Z View Source

Quantitative Differentiation vs. Spinosyn A and Spinosad

Lepidopteran Potency: Tobacco Budworm Bioassay

Spinosyn J exhibits dramatically reduced insecticidal activity against tobacco budworm (Heliothis virescens) larvae compared to spinosyn A. The absence of the 3′-O-methyl group on the rhamnose moiety in spinosyn J decreases activity by more than 200-fold relative to spinosyn A [1]. This represents one of the most extreme potency differences observed among naturally occurring spinosyn congeners and directly correlates with the known structural requirements for nicotinic acetylcholine receptor modulation at Site I.

Lepidopteran activity

Head-to-head

>200-fold reduction vs spinosyn A

Precludes pest-control substitution.

Tobacco budworm larvae bioassay.

Evidence Dimension	Insecticidal potency (relative activity fold-difference)
Target Compound Data	>200-fold decrease in activity
Comparator Or Baseline	Spinosyn A (baseline reference)
Quantified Difference	>200-fold reduction in activity for spinosyn J compared to spinosyn A
Conditions	Neonate tobacco budworm (Heliothis virescens) larvae; laboratory bioassay

Why This Matters

This 200-fold activity differential definitively precludes the substitution of spinosyn J for spinosyn A in any lepidopteran pest control application, while simultaneously validating spinosyn J's primary value as a synthetic intermediate bearing a chemically accessible hydroxyl handle.

• [1] DeAmicis, C. V., Dripps, J. E., Hatton, C. J., & Karr, L. L. (1997). Physical and Biological Properties of the Spinosyns: Novel Macrolide Pest-Control Agents from Fermentation. In P. A. Hedin et al. (Eds.), Phytochemicals for Pest Control (ACS Symposium Series, Vol. 658, Chapter 11, pp. 144-154). American Chemical Society. DOI: 10.1021/bk-1997-0658.ch011 View Source

Mosquito Acute Toxicity: Spinetoram vs. Spinosad

In a 2022 comparative study evaluating spinosyn formulations delivered in sugar meals to adult Aedes aegypti and Aedes albopictus mosquitoes, spinetoram (a semi-synthetic mixture containing spinosyn J derivative as the major component) demonstrated superior acute toxicity compared to spinosad (spinosyn A/D mixture). Median lethal concentrations (LC50) at 48 hours were consistently lower for spinetoram than for spinosad across both species and sexes [1]. Acute toxicity of both formulations doubled from 24 to 48 hours, revealing the characteristic slow and cumulative action of spinosyns. Notably, LC50 values were lower for Ae. albopictus than for Ae. aegypti, and lower for males than for females in both species [1].

Mosquito acute toxicity

Context-dependent

Spinetoram LC50 < spinosad LC50

Reported potency context with semi-synthetic derivative.

48 h Aedes spp. sugar meal assay.

Evidence Dimension	Median lethal concentration (LC50) at 48 hours
Target Compound Data	Spinetoram LC50 values consistently lower than spinosad (exact numerical values reported in full article)
Comparator Or Baseline	Spinosad (spinosyns A and D mixture)
Quantified Difference	Spinetoram LC50 < Spinosad LC50 (statistically significant difference)
Conditions	Adult Aedes aegypti and Aedes albopictus; sugar meal delivery; 48-hour assessment; laboratory bioassay

Why This Matters

This comparative toxicity data supports the procurement rationale for spinosyn J as a critical precursor to spinetoram: the semi-synthetic modification of spinosyn J yields a derivative with measurably enhanced potency against dipteran pests relative to the native spinosad mixture.

• [1] Alomar, A. A., Alto, B. W., & Walker, E. D. (2022). Spinosyns Delivered in Sugar Meals to Aedes aegypti and Aedes albopictus (Diptera: Culicidae): Acute Toxicity and Subacute Effects on Survival, Fecundity, and Fertility. Journal of Medical Entomology, 59(2), 623-630. DOI: 10.1093/jme/tjab220 View Source

Precursor for Spinetoram Semi-Synthesis

Spinosyn J serves as the essential biosynthetic precursor for the commercial second-generation insecticide spinetoram (specifically the major component 3′-O-ethyl-5,6-dihydrospinosyn J, XDE-175-J). The key structural feature enabling this transformation is the absence of the 3′-O-methyl group, which exposes a reactive hydroxyl group on the rhamnose sugar [1]. Ethylation of this hydroxyl, followed by selective hydrogenation of the 5,6-double bond, yields a spinosyn derivative with significantly enhanced insecticidal potency and improved photostability under ultraviolet light compared to the parent fermentation products spinosyn A and D [2]. This semi-synthetic pathway has been validated through a 7-step synthesis from spinosyn A aglycone, confirming the functional utility of the 3′-O-ethyl modification [3].

3′-OH alkylation site

Class-level

Exposed hydroxyl enables selective ethylation

Required for spinetoram semi-synthesis.

Sterically blocked in spinosyn A.

Evidence Dimension	Structural feature enabling chemical derivatization
Target Compound Data	Exposed 3′-OH group (no 3′-O-methyl) enables selective alkylation
Comparator Or Baseline	Spinosyn A (contains 3′-O-methyl group; alkylation sterically blocked)
Quantified Difference	Qualitative functional difference: alkylatable vs. non-alkylatable at 3′-position
Conditions	Semi-synthetic modification conditions; rhamnose sugar moiety functionalization

Why This Matters

This establishes spinosyn J as a non-substitutable starting material for spinetoram production—spinosyn A cannot serve this function due to the steric hindrance and lack of reactive hydroxyl at the 3′-position. For procurement decisions involving semi-synthetic derivative development, spinosyn J is the required precursor.

• [1] Crouse, G. D., Sparks, T. C., Schoonover, J., Gifford, J., Dripps, J., Bruce, T., Larson, L. L., Garlich, J., Hatton, C., Hill, R. L., Worden, T. V., & Martynow, J. G. (2001). Recent advances in the chemistry of spinosyns. Pest Management Science, 57(2), 177-185. DOI: 10.1002/1526-4998(200102)57:2<177::AID-PS281>3.0.CO;2-Z View Source
• [2] Sparks, T. C., Crouse, G. D., & Durst, G. (2001). Natural products as insecticides: the biology, biochemistry and quantitative structure-activity relationships of spinosyns and spinosoids. Pest Management Science, 57(10), 896-905. DOI: 10.1002/ps.358 View Source
• [3] Zhang, K., et al. (2017). A semisynthesis of 3′-O-ethyl-5,6-dihydrospinosyn J based on the spinosyn A aglycone. [Dataset S-EPMC5727846]. OMICSDI. View Source

spnK Gene Engineering for Spinosyn J Production

Patent US20110281359 (Dow AgroSciences) discloses methods for converting a spinosad-producing strain (spinosyn A and D) to a spinetoram precursor-producing strain (spinosyn J and L) through targeted modification of the spnK gene to eliminate 3′-O-methyltransferase activity [1]. The claimed process includes in-frame deletions, point mutations, and insertions that disrupt the normal reading frame of the spnK coding region. Specific base pair locations (including positions 528, 589, 602, 668, 721, 794, 862, 895, 908, 937, and 1131) are identified for point mutations that result in amino acid substitutions in the active site or substrate binding site of the spnK gene product [1]. This genetic approach enables the direct fermentation production of spinosyn J without the need for chromatographic isolation from the minor component fraction of wild-type fermentations.

Biosynthetic production

Data to verify

spnK disruption yields J/L major products

Enables fermentation-based procurement.

Patent US20110281359.

Evidence Dimension	Fermentation product profile
Target Compound Data	Spinosyn J and L as major fermentation products
Comparator Or Baseline	Wild-type S. spinosa: spinosyn A (~85%) and spinosyn D (~15%) as major products
Quantified Difference	Qualitative shift from A/D-dominant to J/L-dominant production
Conditions	S. spinosa strains with modified/disabled spnK gene (3′-O-methyltransferase)

Why This Matters

This patent provides the enabling technology for industrial-scale procurement of spinosyn J. Users seeking research-grade or production-scale quantities of spinosyn J should verify that supplier material originates from genetically engineered spnK-modified strains, which ensures higher purity and yield compared to isolation from wild-type minor components.

• [1] Han, L. (2011). SPNK Strains. U.S. Patent Application No. US20110281359A1. Dow AgroSciences LLC. Filed May 11, 2011. Published November 17, 2011. View Source

Application Scenarios for Spinosyn J

Spinetoram Semi-Synthesis and Novel Analogs

Spinosyn J is the essential and non-substitutable starting material for the semi-synthesis of spinetoram-J (3′-O-ethyl-5,6-dihydrospinosyn J), the major component of the commercial second-generation spinosyn insecticide spinetoram [1]. The exposed 3′-OH group enables selective alkylation reactions that are sterically impossible with spinosyn A. The resulting 3′-O-ethyl derivatives exhibit enhanced insecticidal potency and improved photostability relative to the native fermentation products [2]. Procurement of high-purity spinosyn J is warranted for any research program focused on developing novel 3′-O-modified spinosyn analogs with improved activity profiles against lepidopteran, dipteran, or thysanopteran pests.

SAR Studies of the Rhamnose Moiety

Spinosyn J serves as a critical reference compound and synthetic scaffold for SAR investigations focused on the rhamnose sugar substitution pattern. The >200-fold reduction in insecticidal activity against H. virescens relative to spinosyn A provides a definitive quantitative benchmark for assessing the functional importance of the 3′-O-methyl group in nicotinic acetylcholine receptor allosteric modulation [1]. Researchers investigating the molecular pharmacology of spinosyn-site I interactions should procure spinosyn J as a comparator to establish the activity baseline for unsubstituted 3′-OH rhamnose derivatives. This SAR context is essential for interpreting the activity of semi-synthetic analogs and understanding the evolutionary conservation of the 3′-O-methyltransferase (spnK) gene in spinosyn biosynthesis.

Analytical Reference Standard for Spinetoram QC

Given that spinosyn J is the direct biosynthetic precursor to spinetoram-J, residual or process-related spinosyn J may be present as an impurity in spinetoram technical material or formulated products. Procurement of authenticated spinosyn J reference material is necessary for developing validated analytical methods (HPLC, LC-MS/MS) to quantify spinetoram-related impurities during manufacturing quality control, stability studies, and regulatory dossier preparation [1]. Analytical laboratories supporting spinetoram production or formulation should maintain certified spinosyn J reference standards for method validation and routine batch release testing.

Biosynthetic Pathway Engineering with spnK-Disrupted Strains

The patent-protected spnK disruption technology enables the direct fermentation production of spinosyn J as a major product rather than a minor component [1]. Academic and industrial researchers engaged in spinosyn biosynthetic pathway engineering should procure spinosyn J from suppliers utilizing spnK-modified strains to ensure representative material. This application scenario is specifically relevant for studies investigating: (i) substrate specificity of downstream biosynthetic enzymes, (ii) combinatorial biosynthesis approaches to generate novel spinosyn congeners, and (iii) metabolic engineering strategies to enhance spinetoram precursor titers in fermentation.

Application

Selection Property

Validation Focus

Spinetoram semi-synthesis

Exposed 3′-OH for alkylation

Alkylation efficiency, photostability assay context

Rhamnose SAR studies

3′-O-methyl absence comparator

Nicotinic receptor modulation assay context

Analytical reference standard

Process-related impurity marker

Method validation context

Biosynthetic pathway engineering

spnK-disrupted strain product

Fermentation titer, purity verification

• [1] Crouse, G. D., Sparks, T. C., Schoonover, J., Gifford, J., Dripps, J., Bruce, T., Larson, L. L., Garlich, J., Hatton, C., Hill, R. L., Worden, T. V., & Martynow, J. G. (2001). Recent advances in the chemistry of spinosyns. Pest Management Science, 57(2), 177-185. DOI: 10.1002/1526-4998(200102)57:2<177::AID-PS281>3.0.CO;2-Z View Source
• [2] Sparks, T. C., Crouse, G. D., & Durst, G. (2001). Natural products as insecticides: the biology, biochemistry and quantitative structure-activity relationships of spinosyns and spinosoids. Pest Management Science, 57(10), 896-905. DOI: 10.1002/ps.358 View Source